Cas no 1268463-99-5 (6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID)

• Product Name: 6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID
• CAS No: 1268463-99-5
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4566145
• Update Time: 2022-07-26

6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID

• Inchi： 1S/C10H9F3O3/c1-5-6(10(11,12)13)3-4-7(16-2)8(5)9(14)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： MIGJYZDDLQQNHR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(C(F)(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3